Cas no 886915-41-9 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide
• CAS No: 886915-41-9
• MF: C₁₆H₁₂F₂N₂O₃S₂
• MW: 382.404888153076
• CID: 5477030
• Update Time: 2025-10-29

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C16H12F2N2O3S2/c1-2-25(22,23)11-5-3-9(4-6-11)15(21)20-16-19-14-12(18)7-10(17)8-13(14)24-16/h3-8H,2H2,1H3,(H,19,20,21)
• InChI Key： COEQZRUBGIPHAA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS No. 886915-41-9)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 886915-41-9, represents a unique molecular structure that combines elements of benzothiazole and benzoic acid derivatives, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular framework of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide incorporates fluorine atoms at the 4 and 6 positions of the benzothiazole ring, which are known to enhance the metabolic stability and binding affinity of the molecule. The presence of an ethanesulfonyl group at the 4-position of the benzamide moiety further contributes to its pharmacological potential by introducing a polar and acidic functional group that can interact with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioactivity and selectivity. The benzothiazole scaffold is particularly noteworthy due to its wide-ranging biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into this scaffold has been shown to modulate these activities, often leading to more potent and selective agents.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The fluorinated benzothiazole core is typically synthesized via nucleophilic aromatic substitution or cross-coupling reactions, followed by functionalization with the ethanesulfonyl group. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each step.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. The unique combination of fluorine atoms and sulfonyl groups creates a molecular profile that suggests strong interactions with biological receptors. Preliminary studies have indicated that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide exhibits inhibitory activity against certain enzymes and receptors implicated in cancer progression.

The pharmacokinetic properties of this compound are also of great interest. The fluorine atoms contribute to its lipophilicity, enhancing membrane permeability and facilitating cellular uptake. Meanwhile, the polar ethanesulfonyl group improves water solubility, which is crucial for drug formulation and bioavailability. These characteristics make it an attractive candidate for oral administration or topical applications.

In vitro studies have demonstrated that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide exhibits dose-dependent inhibition of specific target proteins. For instance, it has shown promise in inhibiting kinases that are overexpressed in certain types of cancer cells. Additionally, its ability to modulate inflammatory pathways has been explored in models of chronic inflammation, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis.

The compound's structural features also make it a valuable tool for medicinal chemists seeking to develop new analogs with improved properties. By systematically modifying the substituents on the benzothiazole and benzoamide moieties, researchers can fine-tune bioactivity and pharmacokinetic profiles. This flexibility underscores the importance of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide as a building block for future drug discovery efforts.

The synthesis and characterization of this compound have been facilitated by advancements in synthetic chemistry and analytical techniques. High-throughput screening methods have enabled rapid evaluation of large libraries of derivatives, accelerating the identification of lead compounds. Furthermore, computational modeling has been employed to predict binding interactions and optimize molecular design.

4,6-difluoro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide), its significance in pharmaceutical development is likely to grow. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical trials and ultimately bring new treatments to patients in need.